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Introduction

Diheptyl succinate (DHPS) is emerging as a sustainable and high-performance bio-based
plasticizer, offering a promising alternative to traditional phthalate plasticizers in packaging
materials. Derived from renewable resources, DHPS is biodegradable and exhibits low toxicity,
making it an attractive option for developing eco-friendly packaging solutions, including those
for sensitive applications in the pharmaceutical and food industries.[1][2][3] These application
notes provide an overview of the use of diheptyl succinate in sustainable packaging, along
with detailed protocols for material preparation and performance evaluation.

Diheptyl succinate is a lightweight, emollient texture enhancer produced from succinic acid
and heptanol.[4][5] Its biodegradable nature and derivation from renewable feedstocks position
it as a "green” chemical.[4]

Application in Sustainable Packaging

Diheptyl succinate serves as an effective plasticizer, a substance added to polymers to
increase their flexibility, durability, and workability. It is particularly relevant for bioplastics such
as polylactic acid (PLA) and poly(butylene adipate-co-terephthalate) (PBAT), which are often
brittle in their pure form. By incorporating DHPS, researchers can tailor the mechanical
properties of these bioplastics to meet the demands of various packaging applications, from
flexible films to rigid containers.
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Succinate esters, including DHPS, have demonstrated plasticizing capabilities comparable or
even superior to the commonly used di(2-ethylhexyl) phthalate (DEHP), a substance of concern
due to its potential health risks.[1][2]

Data Presentation: Performance of Diheptyl
Succinate in PVC

While specific quantitative data on the performance of diheptyl succinate in PLA and PBAT is
not readily available in the reviewed literature, its effects on polyvinyl chloride (PVC) have been
documented and are presented here as a reference. These data illustrate the potential of
DHPS to modify polymer properties.

PVC with 40 phr PVC with 40 phr
Property Neat PVC ) )
DEHP Diheptyl Succinate
Not explicitly stated,
Glass Transition but DHPS is
+82 °C -27 £ 0.7 °C[2]
Temperature (Tg) comparable or
superior
) ) ] Approx. 19 MPa (at 50  Comparable to
Tensile Strength High (brittle)
phr)[5] DEHP[2][5]
_ Approx. 250% (at 50 Comparable to
Elongation at Break Low
phr)[5] DEHP[2][5]
Excellent resistance,
Migration Resistance Not Applicable Lower resistance up to 70% lower than

DEHP[5]

Experimental Protocols

The following are detailed methodologies for key experiments to evaluate the performance of
diheptyl succinate in sustainable packaging materials.

Protocol 1: Preparation of Plasticized Bioplastic Films
by Solution Casting
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This protocol is suitable for laboratory-scale preparation of thin films for initial screening of
plasticizer effectiveness.

Materials:

Bioplastic resin (e.g., PLA, PBAT) pellets or powder
Diheptyl succinate

Volatile solvent (e.g., chloroform, dichloromethane)[6][7]
Glass petri dishes or a flat glass plate

Magnetic stirrer and stir bar

Drying oven or vacuum oven

Procedure:

Dissolution: Dissolve a known amount of the bioplastic resin in the chosen solvent to create
a solution of a specific concentration (e.g., 10% wi/v). Stir the mixture at room temperature
until the polymer is completely dissolved.[7]

Plasticizer Addition: Add the desired amount of diheptyl succinate to the polymer solution.
The concentration of the plasticizer is typically expressed in parts per hundred parts of resin
(phr). For initial studies, concentrations of 10, 20, and 30 phr can be investigated.

Homogenization: Stir the mixture for several hours to ensure uniform distribution of the
plasticizer.

Casting: Pour the homogenized solution into a glass petri dish or onto a level glass plate.
Ensure the solution spreads evenly to achieve a uniform film thickness.

Solvent Evaporation: Allow the solvent to evaporate slowly in a fume hood at room
temperature for 24-48 hours. Slow evaporation is crucial to prevent the formation of defects
in the film.[6]
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» Drying: Once the film appears solid, transfer it to a drying oven or vacuum oven at a slightly
elevated temperature (e.g., 40-60°C) for several hours to remove any residual solvent.

o Film Removal: Carefully peel the dried film from the glass substrate.

Protocol 2: Preparation of Plasticized Bioplastic Films
by Melt Blending and Compression Molding

This method simulates industrial melt processing techniques and is suitable for preparing
thicker films and test specimens.

Materials:

 Bioplastic resin (e.g., PLA, PBAT) pellets

Diheptyl succinate

Internal mixer (e.g., Brabender) or twin-screw extruder

Compression molder with heated platens

Metal mold

Procedure:

e Drying: Dry the bioplastic pellets in a vacuum oven at a temperature appropriate for the
specific polymer (e.g., 80°C for PLA) for at least 4 hours to remove any moisture, which can
degrade the polymer during melt processing.

e Melt Blending:

o Set the temperature of the internal mixer or extruder to the processing temperature of the
bioplastic (e.g., 170-190°C for PLA).

o Add the dried bioplastic pellets to the mixer and allow them to melt and homogenize.

o Inject the desired amount of diheptyl succinate into the molten polymer and continue
mixing for a specified time (e.g., 5-10 minutes) to ensure uniform dispersion.
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o Compression Molding:

o

Preheat the compression molder to the processing temperature of the bioplastic.
o Place a specific amount of the melt-blended material into the preheated mold.

o Apply a low pressure for a short period to allow the material to melt and fill the mold cavity
completely.

o Increase the pressure to a higher level (e.g., 5-10 MPa) and maintain it for a set time (e.g.,
2-5 minutes) to form a solid sheet.

o Cool the mold under pressure using the cooling system of the press.

o Once cooled, remove the molded sheet.

Protocol 3: Evaluation of Mechanical Properties

Standard: ASTM D882 (Standard Test Method for Tensile Properties of Thin Plastic Sheeting)
Equipment:

o Universal Testing Machine (UTM) with a suitable load cell

e Film grips

e Micrometer for thickness measurement

Procedure:

e Specimen Preparation: Cut rectangular or dog-bone shaped specimens from the prepared
films according to the dimensions specified in the standard.

o Thickness Measurement: Measure the thickness of each specimen at several points along
the gauge length and calculate the average.

e Testing:

o Mount the specimen in the grips of the UTM.
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o Set the crosshead speed (rate of grip separation) as specified in the standard.

o Start the test and record the load and elongation until the specimen breaks.

o Data Analysis: From the stress-strain curve, determine the following properties:

o Tensile Strength at Break: The maximum stress the material can withstand before
breaking.

o Elongation at Break: The percentage increase in length at the point of fracture.

o Young's Modulus: A measure of the material's stiffness, calculated from the initial linear
portion of the stress-strain curve.

Protocol 4: Evaluation of Water Vapor Barrier Properties

Standard: ASTM E96/E96M (Standard Test Methods for Water Vapor Transmission of
Materials)

Equipment:

Permeability cups (test dishes)

Desiccant (e.g., anhydrous calcium chloride) or distilled water

Environmental chamber with controlled temperature and humidity

Analytical balance

Procedure (Desiccant Method):

Place a known amount of desiccant in the permeability cup.

Seal the prepared film specimen over the mouth of the cup, ensuring an airtight seal.

Weigh the assembled cup accurately.

Place the cup in an environmental chamber with a specified temperature and humidity (e.qg.,
23°C and 50% RH).
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o Periodically remove the cup and weigh it to determine the amount of water vapor that has
permeated through the film and been absorbed by the desiccant.

» Continue the measurements until a constant rate of weight gain is observed.

o Calculate the Water Vapor Transmission Rate (WVTR) in g/m2-day.

Protocol 5: Evaluation of Oxygen Barrier Properties

Standard: ASTM D3985 (Standard Test Method for Oxygen Gas Transmission Rate Through
Plastic Film and Sheeting Using a Coulometric Sensor)

Equipment:
o Oxygen transmission rate test instrument with a coulometric sensor

Procedure:

Mount the film specimen in the diffusion cell of the instrument, dividing it into two chambers.

 Introduce a stream of nitrogen (carrier gas) into one chamber and a stream of oxygen into
the other.

e Oxygen molecules that permeate through the film are carried by the nitrogen stream to the
coulometric sensor.

e The sensor generates an electrical current proportional to the amount of oxygen detected.

e The instrument calculates the Oxygen Transmission Rate (OTR) in cm3/mz2-day.

Protocol 6: Evaluation of Plasticizer Migration

Standard: ASTM D6284 (Standard Test Method for Rubber Property—Effect of AqQueous
Solutions with Available Chlorine and Chloramine) or specific food contact material regulations.

Equipment:

» Migration cells
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e Food simulants (e.g., 10% ethanol for aqueous foods, 50% ethanol or isooctane for fatty
foods)[8]

e Analytical instrumentation for quantifying the plasticizer (e.g., Gas Chromatography-Mass
Spectrometry, GC-MS)

 Incubator or oven for controlled temperature exposure

Procedure:

Place the film specimen in the migration cell, in contact with a known volume of the selected
food simulant.

 Incubate the cell at a specified temperature and for a defined period (e.g., 40°C for 10 days)
to simulate storage conditions.

o After the exposure time, remove the food simulant.
o Extract the diheptyl succinate from the food simulant using an appropriate solvent.

» Analyze the extract using GC-MS to determine the concentration of diheptyl succinate that
has migrated from the film.

o Express the migration level in mg/dm? of the film surface area or mg/kg of the food simulant.

Mandatory Visualizations
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Caption: Experimental workflow for preparing and evaluating diheptyl succinate plasticized
films.
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Caption: Role of diheptyl succinate in enhancing bioplastic properties for sustainable
packaging.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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